Cas no 544480-62-8 (D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-)
544480-62-8 structure
Product Name:D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
CAS No:544480-62-8
MF:C9H17NO4S
MW:235.300581693649
CID:1593164
PubChem ID:14019398
Update Time:2025-04-21
D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- Chemical and Physical Properties
Names and Identifiers
-
- D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
- EN300-189797
- SCHEMBL46641
- SY109389
- 544480-62-8
- N-(tert-butoxycarbonyl)-S-methylcysteine
- 2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)propanoic acid
- MFCD00076923
- Boc-S-methyl-L-cysteine
- 1429914-24-8
- N-(tert-Butoxycarbonyl)-S-methyl-DL-cysteine
- AB85555
- BOC-D-CYS(ME)-OH
- AB02915
-
- Inchi: 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(5-15-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
- InChI Key: WFDQTEFRLDDJAM-UHFFFAOYSA-N
- SMILES: S(C)CC(C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 235.08791
- Monoisotopic Mass: 235.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 75.63
D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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